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Chemical Profile and Formulation

PF-AKT400 is a potent, ATP-competitive inhibitor of the serine/threonine kinase Akt (Protein Kinase B). It

demonstrates high selectivity for Akt isoforms, showing 900-fold greater selectivity for PKBα (IC₅₀ = 0.5

nM) compared to PKA (IC₅₀ = 450 nM) [1] [2] [3]. This makes it a valuable tool for dissecting the

PI3K/Akt signaling pathway in cancer research.

The table below summarizes its core chemical and biological properties:

Property Specification

CAS Number 1004990-28-6 [4] [1]

Molecular Formula C₂₀H₂₂F₂N₆O [4] [1] [2]

Molecular Weight 400.43 g/mol [4] [1] [2]

Solubility ≥ 90 mg/mL in DMSO (224.76 mM - 249.73 mM) [4] [2] [3]

Storage (Powder) -20°C for 2-3 years [4] [3]

Storage (Solution) -80°C for 6 months to 1 year [4] [3]

Primary Target (IC₅₀) Akt/PKBα - 0.5 nM [4] [1] [3]

Selectivity (IC₅₀) PKA - 450 nM [4] [1] [3]
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Stock Solution Preparation and Handling

A stable and correctly prepared stock solution is fundamental for reproducible experimental results.

Recommended Solvent and Concentration

Solvent: Anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent [4] [2] [3].

Concentration: A standard stock concentration is 10 mM [4]. For a 10 mM solution, dissolve 4.0 mg
of PF-AKT400 powder in 1 mL of pure DMSO.

Step-by-Step Preparation Protocol

Equipment and Reagents: Bring anhydrous DMSO to room temperature. Pre-chill a microcentrifuge
tube.

Weighing: Accurately weigh the required mass of PF-AKT400 powder using an analytical
microbalance.

Dissolution: Transfer the powder to the tube and add the calculated volume of DMSO. Cap the tube
tightly.

Solubilization: Vortex the mixture vigorously for 1-2 minutes. To ensure complete dissolution, briefly
sonicate the solution in a water bath sonicator for 1-2 minutes [4].

Aliquoting: Immediately aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

Storage: Store aliquots at -80°C for long-term stability (up to 1 year). For short-term use, storage at
-20°C for up to one month is acceptable [4] [3].

In Vitro Experimental Protocols

Kinase Assay to Determine IC₅₀

This protocol is adapted from the kinase activity assay used to characterize PF-AKT400 [1].

Principle: A fluorescence polarization (FP)-based IMAP assay is used to measure the inhibition of

Akt1 kinase activity.

Procedure:

Reaction Setup: In a 96-well plate, combine:
5 µL of PF-AKT400 stock solution (serially diluted in DMSO/reaction buffer).
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10 µL of a solution containing 4 µM ATP and 40 nM fluorescent-labeled Crosstide peptide

substrate (GRPRTSSFAEG).
5 µL of activated Akt1 kinase protein (lacking the PH domain).

Incubation: Incubate the reaction mixture for 90 minutes at room temperature.
Detection: Stop the reaction by adding IMAP binding solution. The binding of the

phosphorylated peptide to the beads increases fluorescence polarization, which is measured
using a plate reader (Excitation: 544 nm, Emission: 615 nm).

Data Analysis: The FP signal is inversely proportional to inhibitor potency. Calculate the %
inhibition and IC₅₀ values using non-linear regression analysis of the dose-response curve.

Key Biological Application: In U87 glioblastoma cells, PF-AKT400 reduced phosphorylation of the

downstream Akt substrate GSK-3α with a cellular IC₅₀ of approximately 310 nM [1].

In Vivo Dosing and Efficacy Models

The following information is derived from studies on tumor xenograft models [1].

Dosing Formulation and Regimen

Vehicle: 0.5% Methylcellulose [1].
Preparation Note: For in vivo formulations, solvents are added sequentially with clarification between

each step. Sonication or heating may be used to dissolve the compound if necessary [4].
Alternative Vehicle: A more complex vehicle for higher concentrations is 10% DMSO + 40% PEG300

+ 5% Tween 80 + 45% Saline, which can achieve a concentration of 3.3 mg/mL (8.24 mM) [4].
Dosing: Administered orally (p.o.) at doses ranging from 25 to 150 mg/kg, twice daily (b.i.d.) [1].

Efficacy in Preclinical Models

The table below summarizes the antitumor efficacy of PF-AKT400 in various human cancer xenograft

models:

Cancer Model Dosing Regimen
Efficacy (Tumor Growth
Inhibition - TGI)

Citation

PC3 Prostate Carcinoma 100 mg/kg, b.i.d., 10 days 75% TGI [1]

Colo205 Colorectal
Carcinoma

150 mg/kg, b.i.d., 10 days 60% TGI [1]
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Cancer Model Dosing Regimen
Efficacy (Tumor Growth
Inhibition - TGI)

Citation

PC3 Prostate Carcinoma
(Combination)

75 mg/kg, b.i.d. + Rapamycin

(10 mg/kg), 10 days

98% TGI [1]

Pharmacodynamic (PD) Analysis: Immunoblot analysis of PC3 tumor lysates showed that oral

administration of PF-AKT400 led to a significant reduction in S6 phosphorylation and
hyperphosphorylation of Akt. The peak PD responses were observed 1-4 hours post-administration
[1].

Critical Safety and Handling Notes

Intended Use: PF-AKT400 is sold for research purposes only and is not for human consumption
[4] [3].

Handling: Always use appropriate personal protective equipment (PPE) when handling the powder
and DMSO solutions.

Biological Context: The PI3K/Akt Signaling Pathway

Understanding the pathway is crucial for designing relevant experiments. PF-AKT400 acts by competitively

inhibiting ATP binding to Akt, thereby preventing the phosphorylation and activation of its downstream

substrates [5] [1].

The following diagram illustrates the key nodes of the PI3K/Akt pathway and the point of inhibition by PF-

AKT400.
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PI3K/Akt Signaling Pathway and PF-AKT400 Inhibition
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Experimental Workflow for In Vitro to In Vivo Translation

For a comprehensive research project, the following workflow outlines the key steps from initial in vitro

testing to in vivo validation.

From In Vitro Testing to In Vivo Validation

1. Stock Solution
Preparation

2. In Vitro Profiling
(Kinase Assay, Cell Viability)

3. Cellular PD Assay
(p-Akt, p-S6, p-GSK3β) 4. In Vivo Formulation 5. In Vivo PK/PD Study 6. Efficacy Study

(Tumor Xenografts)

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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